Cas no 3303-34-2 (L-Alanyl-L-leucine)

• Product Name: L-Alanyl-L-leucine
• CAS No: 3303-34-2
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD00065106
• CID: 44021
• PubChem ID: 24890594
• Update Time: 2025-04-18

L-Alanyl-L-leucine Chemical and Physical Properties

Names and Identifiers

• L-Alanyl-L-leucine
• Ala-Leu
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-4-methylpentanoic acid
• H-Ala-Leu-OH
• L-Ala-Leu-OH
• L-Ala-L-Leu-OH
• Ala-Leu-OH
• alanineleucine
• alanylleucine
• H2N-Ala-Leu-OH
• H-SS-ALA-LEU-OH
• L-alanyl-leucine
• L-ALANYL-L-LEUCINE extrapure
• N-L-alanyl-L-leucine
• L-Leucine,N-L-alanyl-
• Leucine, N-L-alanyl-, L- (6CI,7CI,8CI)
• 933: PN: EP2071334 SEQID: 994 claimed protein
• NSC 89609
• 1: PN: JP2007217358 SEQID:1 claimed protein
• 933: PN:WO2009077864 SEQID: 994 claimed protein

• MDL： MFCD00065106
• Inchi： 1S/C9H18N2O3/c1-5(2)4-7(9(13)14)11-8(12)6(3)10/h5-7H,4,10H2,1-3H3,(H,11,12)(H,13,14)/t6-,7-/m0/s1
• InChI Key： RDIKFPRVLJLMER-BQBZGAKWSA-N
• SMILES： CC(C[C@H](NC([C@@H](N)C)=O)C(O)=O)C

Computed Properties

• Exact Mass: 202.13200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 92.42000
• LogP: 1.04030

L-Alanyl-L-leucine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Alanyl-L-leucine

Comprehensive Guide to L-Alanyl-L-leucine (CAS No. 3303-34-2): Properties, Applications, and Industry Insights

L-Alanyl-L-leucine (CAS No. 3303-34-2) is a dipeptide composed of L-alanine and L-leucine, two essential amino acids with significant roles in human physiology. This compound has garnered attention in the fields of nutritional supplements, sports science, and biopharmaceuticals due to its unique properties. With the growing demand for bioactive peptides and functional ingredients, L-Alanyl-L-leucine is increasingly studied for its potential benefits in muscle recovery, metabolic health, and gut microbiome modulation.

The molecular structure of L-Alanyl-L-leucine (C₉H₁₈N₂O₄) features a peptide bond linking the carboxyl group of L-alanine to the amino group of L-leucine. This configuration enhances its stability and bioavailability compared to free amino acids, making it a preferred choice in formulated supplements and medical nutrition. Researchers have also explored its role in anti-aging skincare, leveraging its ability to support collagen synthesis and cellular repair.

In the context of personalized nutrition, L-Alanyl-L-leucine aligns with trends like precision health and sustainable protein sources. Consumers searching for "best dipeptides for muscle growth" or "natural anti-fatigue compounds" will find this peptide relevant. Its compatibility with vegan and keto-friendly diets further broadens its appeal. Additionally, its low allergenic potential makes it suitable for clean-label products, a priority for health-conscious buyers.

From an industrial perspective, L-Alanyl-L-leucine is synthesized via enzymatic or chemical methods, with advancements in green chemistry reducing environmental impact. Quality standards such as USP and EP ensure its safety for human consumption. As the global market for nutraceuticals expands, this dipeptide is poised to play a pivotal role in immune-boosting formulations and performance-enhancing products.

Emerging studies highlight its synergy with other branched-chain amino acids (BCAAs), addressing queries like "how to optimize post-workout recovery". Unlike single-amino-acid supplements, L-Alanyl-L-leucine offers a balanced absorption profile, reducing metabolic stress. This aligns with Google searches for "holistic recovery solutions" and "science-backed endurance aids", positioning it as a future-forward ingredient.

In summary, L-Alanyl-L-leucine (CAS No. 3303-34-2) bridges cutting-edge science and consumer needs, offering versatile applications in health and wellness. Its integration into functional foods, cosmeceuticals, and clinical nutrition underscores its multidisciplinary value, making it a compound to watch in the evolving landscape of bioactive molecules.